6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone

• IUPAC Name: 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone
• InChI: InChI=1S/C16H17NO2S/c1-19-11-12-3-2-4-13(9-12)16(18)17-7-5-15-14(10-17)6-8-20-15/h2-4,6,8-9H,5,7,10-11H2,1H3
• InChI Key: WGBXXQDHYDQPJA-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=CC=C1)C(=O)N2CCC3=C(C2)C=CS3
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol

Description

6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone, also known as TAK-915, is a novel compound that has been extensively studied for its therapeutic potential. This compound belongs to the class of pyridine derivatives and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone acts as a positive allosteric modulator of the GABA-A receptor, which is a key neurotransmitter in the brain. It binds to a specific site on the receptor and enhances its activity. This results in the enhancement of cognitive function and memory retention.
Biochemical and Physiological Effects:
6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone has been shown to have a wide range of biochemical and physiological effects. It has been shown to enhance cognitive function and memory retention, reduce anxiety and depression, and improve sleep quality. It has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone is its high selectivity for the GABA-A receptor. This makes it a useful tool for studying the role of this receptor in various neurological disorders. However, one limitation of 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone. One direction is the development of more potent and selective compounds that can modulate the activity of the GABA-A receptor. Another direction is the investigation of the long-term effects of 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone on cognitive function and memory retention. Additionally, the potential use of 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone in the treatment of other neurological disorders such as epilepsy and Parkinson's disease should be explored. Finally, the development of new methods for administering 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone, such as the use of nanoparticles, may improve its efficacy and reduce its limitations.

Synthesis Methods

The synthesis of 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone involves the reaction of 3-(methoxymethyl)phenylboronic acid with 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl chloroformate in the presence of a palladium catalyst. The resulting compound is then purified using column chromatography to obtain pure 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone.

Scientific Research Applications

6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone has been extensively studied for its therapeutic potential in the treatment of various neurological disorders such as Alzheimer's disease, schizophrenia, and depression. It has been shown to modulate the activity of the GABA-A receptor, which is a key neurotransmitter in the brain. This modulation results in the enhancement of cognitive function and memory retention.